Cas no 2763754-72-7 (1-[4-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine)

• Product Name: 1-[4-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine
• CAS No: 2763754-72-7
• MF: C₅H₅BrF₃N₃
• MW: 244.012510061264
• CID: 5979567
• PubChem ID: 165984704
• Update Time: 2025-10-10

1-[4-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1-[4-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine
• 2763754-72-7
• EN300-37355634

• Inchi： 1S/C5H5BrF3N3/c6-3-2-12(5(7,8)9)4(1-10)11-3/h2H,1,10H2
• InChI Key： ZYVBENBUKRUMEQ-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(F)(F)F)C(CN)=N1

Computed Properties

• Exact Mass: 242.96189g/mol
• Monoisotopic Mass: 242.96189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-[4-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine

Introduction to 1-[4-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine (CAS No. 2763754-72-7)

1-[4-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine (CAS No. 2763754-72-7) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidazoles, which are known for their diverse biological properties, including antifungal, antibacterial, and antiviral activities. The presence of a bromine atom and a trifluoromethyl group in its structure adds to its complexity and potential utility in drug discovery and development.

The chemical structure of 1-[4-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine is characterized by a central imidazole ring substituted with a bromine atom at the 4-position and a trifluoromethyl group at the 1-position. The methanamine group attached to the imidazole ring further enhances its reactivity and functional versatility. This combination of substituents makes it an attractive candidate for various biological studies, particularly in the context of enzyme inhibition and receptor modulation.

Recent research has focused on the potential applications of 1-[4-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine in the development of novel therapeutic agents. Studies have shown that this compound exhibits potent inhibitory activity against specific enzymes involved in various disease pathways. For instance, it has been reported to inhibit the activity of certain kinases, which are key targets in cancer therapy. The bromine atom and trifluoromethyl group contribute to its high affinity for these targets, making it a promising lead compound for further optimization.

In addition to its enzymatic inhibition properties, 1-[4-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are implicated in numerous diseases. Research has demonstrated that this compound can interact with specific GPCRs, potentially modulating their activity and downstream signaling pathways. This property makes it an interesting candidate for the development of drugs targeting neurological disorders, such as Parkinson's disease and Alzheimer's disease.

The synthesis of 1-[4-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine involves several steps, including the formation of the imidazole ring, introduction of the bromine and trifluoromethyl groups, and final attachment of the methanamine moiety. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and electrophilic fluorination techniques, have been employed to achieve high yields and purity levels. These methods not only ensure the efficient production of the compound but also allow for easy modification of its structure to explore a wider range of biological activities.

The pharmacological profile of 1-[4-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated its ability to selectively inhibit target enzymes with minimal cytotoxicity towards normal cells. In vivo studies have shown that it exhibits good bioavailability and pharmacokinetic properties, making it suitable for further preclinical evaluation.

Safety assessments have also been conducted to evaluate the potential toxicological effects of 1-[4-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine. These studies have indicated that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully understand its safety profile in humans.

In conclusion, 1-[4-bromo-1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine (CAS No. 2763754-72-7) is a promising compound with diverse biological activities and potential applications in drug discovery. Its unique structural features make it an attractive lead molecule for further optimization and development into novel therapeutic agents. Ongoing research continues to explore its full potential, with a focus on improving its efficacy and safety for clinical use.